Biphenyl-4-yl 1-benzyl-5-oxopyrrolidine-3-carboxylate

• Molecular Formula: C24H21NO3
• Molecular Weight: 371.4 g/mol
• IUPAC Name: (4-phenylphenyl) 1-benzyl-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C24H21NO3/c26-23-15-21(17-25(23)16-18-7-3-1-4-8-18)24(27)28-22-13-11-20(12-14-22)19-9-5-2-6-10-19/h1-14,21H,15-17H2
• InChI Key: GWMRPQXXXXSFRO-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)CC2=CC=CC=C2)C(=O)OC3=CC=C(C=C3)C4=CC=CC=C4

Description

Biphenyl-4-yl 1-benzyl-5-oxopyrrolidine-3-carboxylate is a compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as BP-1-102, and it belongs to the family of pyrrolidine carboxylates. BP-1-102 has been found to have a broad spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of BP-1-102 is not fully understood. However, studies have suggested that BP-1-102 may exert its pharmacological effects by modulating various signaling pathways. For instance, BP-1-102 has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. Additionally, BP-1-102 has been shown to activate the Nrf2 signaling pathway, which is responsible for the regulation of antioxidant defense mechanisms.
Biochemical and physiological effects:
BP-1-102 has been found to have several biochemical and physiological effects. In vitro studies have shown that BP-1-102 inhibits the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. Furthermore, BP-1-102 has been found to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). In terms of physiological effects, BP-1-102 has been found to reduce inflammation and oxidative stress in various animal models of disease. Additionally, BP-1-102 has been shown to inhibit tumor growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

BP-1-102 has several advantages for lab experiments. It is relatively easy to synthesize, and its pharmacological properties have been extensively studied. Additionally, BP-1-102 has been found to have low toxicity in animal models, making it a potential candidate for drug development. However, there are some limitations to using BP-1-102 in lab experiments. For instance, the solubility of BP-1-102 in aqueous solutions is relatively low, which may limit its use in certain experimental settings. Furthermore, the exact mechanism of action of BP-1-102 is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of BP-1-102. Firstly, further studies are needed to elucidate the exact mechanism of action of BP-1-102. This will help to identify potential targets for drug development. Secondly, more studies are needed to investigate the pharmacokinetics and pharmacodynamics of BP-1-102 in animal models and humans. This will help to determine the optimal dosage and administration route for BP-1-102. Thirdly, more studies are needed to investigate the potential applications of BP-1-102 in the treatment of various diseases, such as cancer, inflammatory diseases, and neurodegenerative diseases. Finally, more studies are needed to investigate the potential side effects of BP-1-102, as well as its interactions with other drugs. This will help to ensure the safety and efficacy of BP-1-102 in clinical settings.
Conclusion:
In conclusion, BP-1-102 is a compound that has gained significant attention in scientific research due to its potential pharmacological properties. It exhibits anti-inflammatory, antioxidant, and anticancer activities in various in vitro and in vivo models. However, further studies are needed to elucidate the exact mechanism of action of BP-1-102, as well as its potential applications in the treatment of various diseases. Overall, BP-1-102 has the potential to be a promising candidate for drug development, and its study may lead to the development of new therapies for various diseases.

Synthesis Methods

BP-1-102 can be synthesized via a multi-step process involving the reaction of benzylamine with ethyl acetoacetate, followed by the reaction with biphenyl-4-carboxylic acid chloride. The final product is obtained after purification using column chromatography. The synthesis of BP-1-102 has been reported in several scientific publications, and the yield of the final product varies depending on the reaction conditions.

Scientific Research Applications

BP-1-102 has been extensively studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities in various in vitro and in vivo models. Studies have shown that BP-1-102 inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of several inflammatory diseases. Additionally, BP-1-102 has been found to have a protective effect against oxidative stress, which is a major contributor to the development of several chronic diseases. Furthermore, BP-1-102 has been shown to induce apoptosis and inhibit the proliferation of cancer cells, making it a potential candidate for cancer treatment.